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Compound of Interest

Methyl (tert-butoxycarbonyl)-L -
Compound Name:
leucinate

Cat. No.: B558287

Technical Guide: Physical Properties of Boc-L-
Leu-OMe

This technical guide provides an in-depth overview of the physical properties of N-tert-
Butoxycarbonyl-L-leucine methyl ester (Boc-L-Leu-OMe), a crucial reagent in peptide synthesis
and drug development. This document is intended for researchers, scientists, and
professionals in the field of medicinal chemistry and materials science.

Core Physical Properties

Boc-L-Leu-OMe is a protected derivative of the amino acid L-leucine, featuring a tert-
butoxycarbonyl (Boc) protecting group on the amine and a methyl ester on the carboxyl group.
These modifications are critical for its application in stepwise peptide chain elongation.

Data Summary

The physical characteristics of Boc-L-Leu-OMe are summarized in the table below. These
values are critical for determining appropriate reaction conditions, purification methods, and
storage protocols.
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Physical Property Value Citations
Molecular Formula C12H23NO4 [1112113114]
Molecular Weight 245.32 g/mol [1112][31[4]
Melting Point 147-149 °C [11[2]
Boiling Point 205 °C (literature) [1112]
Density 0.991 g/mL at 25 °C (literature)  [1][2]

White/off-white solid or light
Appearance R [2][41[5]
yellowish liquid

Note: The reported appearance varies. Given the melting point of 147-149°C, Boc-L-Leu-OMe
is a solid at standard ambient temperature and pressure. The description as a liquid may refer
to the substance in its molten state or as a supercooled liquid.

Experimental Protocols

Standardized methods are employed to determine the physical properties of chemical
compounds like Boc-L-Leu-OMe. The following are generalized protocols representative of
those used to obtain the data cited.

Melting Point Determination (Capillary Method)

o Sample Preparation: A small, dry sample of crystalline Boc-L-Leu-OMe is finely powdered
and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block or oil bath and a thermometer.

e Heating: The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded. This range (e.g., 147-149 °C) is reported as the melting point.
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Boiling Point Determination (Distillation Method)

o Apparatus Setup: A small quantity of Boc-L-Leu-OMe is placed in a distillation flask. The
flask is fitted with a condenser, a thermometer with the bulb positioned at the vapor outlet,
and a collection vessel. The setup is typically performed under reduced pressure to prevent
decomposition at high temperatures.

e Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Equilibrium: The temperature is recorded when it stabilizes, indicating that the vapor and
liquid are in equilibrium. This stable temperature is the boiling point at the recorded pressure.

o Correction: If the determination is not performed at standard atmospheric pressure (760
mmHg), the observed boiling point is corrected to the normal boiling point using a
nomograph or the Clausius-Clapeyron relation. The reported value of 205 °C is a literature
value, likely normalized to standard pressure.[1][2]

Application in Peptide Synthesis

Boc-L-Leu-OMe is a fundamental building block in peptide synthesis. The Boc group protects
the N-terminus, allowing for controlled, sequential addition of amino acids to a growing peptide
chain. The methyl ester protects the C-terminus. The following diagram illustrates the logical
workflow of a basic dipeptide formation using Boc-L-Leu-OMe.

Ester Hydrolysis

Boc-L-Leu-OMe [— (e.g., LIOH)

Boc-L-Leu-OH

|—> Peptide Coupling Protected Dipeptide
,—> (e.g., DCC/HOBY) (Boc-Leu-Gly-OMe)

Second Amino Acid
(e.g., H-Gly-OMe)

Click to download full resolution via product page

Caption: Workflow for dipeptide synthesis using Boc-L-Leu-OMe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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